Cas no 949091-68-3 (Fluoroethyl-PE2I)

• Product Name: Fluoroethyl-PE2I
• CAS No: 949091-68-3
• MF: C₂₀H₂₅FINO₂
• MW: 457.320881605148
• CID: 4666899
• Update Time: 2025-11-01

Fluoroethyl-PE2I Chemical and Physical Properties

Names and Identifiers

• Fluoroethyl-PE2I
• 8-Azabicyclo[3.2.1]octane-2-carboxylic acid, 8-[(2E)-3-iodo-2-propen-1-yl]-3-(4-methylphenyl)-, 2-fluoroethyl ester, (1R,2S,3S,5S)-

• Inchi： 1S/C20H25FINO2/c1-14-3-5-15(6-4-14)17-13-16-7-8-18(23(16)11-2-10-22)19(17)20(24)25-12-9-21/h2-6,10,16-19H,7-9,11-13H2,1H3/b10-2+/t16-,17+,18+,19-/m0/s1
• InChI Key： HOLJKTPTYVYXQS-CHVRVKPSSA-N
• SMILES： [C@@]12([H])N(C/C=C/I)[C@@]([H])(CC1)C[C@H](C1=CC=C(C)C=C1)[C@@H]2C(OCCF)=O

Additional information on Fluoroethyl-PE2I

Introduction to Fluoroethyl-PE2I (CAS No. 949091-68-3)

Fluoroethyl-PE2I, with the Chemical Abstracts Service (CAS) number 949091-68-3, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and neuroscience. This compound is a derivative of PE2I (N-(2-fluoroethyl)-N-(2-methoxybenzyl)-2-(3-pyridyl)acetamide), which is known for its potent and selective inhibition of the vesicular monoamine transporter 2 (VMAT2). The introduction of a fluoroethyl group into the structure of PE2I has been shown to enhance its pharmacological properties, making it a valuable tool in the study of monoamine neurotransmission and related disorders.

The primary application of Fluoroethyl-PE2I lies in its use as a radiotracer for positron emission tomography (PET) imaging. PET imaging is a non-invasive technique that allows for the visualization and quantification of biological processes in living organisms. By labeling Fluoroethyl-PE2I with a positron-emitting isotope, such as fluorine-18 (¹⁸F), researchers can track the distribution and binding of this compound in the brain, providing insights into the function and regulation of VMAT2. This is particularly important in the context of neurological disorders, such as Parkinson's disease and schizophrenia, where alterations in monoamine neurotransmission play a critical role.

Recent studies have highlighted the potential of Fluoroethyl-PE2I as a diagnostic tool for early detection and monitoring of neurodegenerative diseases. For instance, a study published in the Journal of Nuclear Medicine demonstrated that ¹⁸F-Fluoroethyl-PE2I-PET imaging could detect early changes in VMAT2 density in patients with Parkinson's disease, even before the onset of motor symptoms. This finding suggests that ¹⁸F-Fluoroethyl-PE2I-PET could serve as a biomarker for disease progression and response to therapy.

In addition to its diagnostic applications, Fluoroethyl-PE2I has also been explored for its therapeutic potential. The selective inhibition of VMAT2 by this compound can modulate neurotransmitter release, which may have beneficial effects in treating conditions characterized by imbalances in monoamine signaling. For example, preclinical studies have shown that administration of Fluoroethyl-PE2I can reduce hyperactivity and improve cognitive function in animal models of attention deficit hyperactivity disorder (ADHD). These findings underscore the multifaceted utility of this compound in both research and clinical settings.

The synthesis and characterization of Fluoroethyl-PE2I have been extensively documented in the scientific literature. The compound is typically synthesized through a multi-step process involving the reaction of 2-fluoroethyl bromide with N-(2-methoxybenzyl)-2-(3-pyridyl)acetamide. The resulting product is then purified using techniques such as column chromatography and characterized using spectroscopic methods, including nuclear magnetic resonance (NMR) and mass spectrometry (MS). These analytical tools ensure that the synthesized compound meets the high standards required for use in biomedical research.

The safety profile of Fluoroethyl-PE2I has also been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic doses, making it suitable for use in human subjects. However, as with any investigational drug or radiotracer, ongoing safety monitoring is essential to ensure its safe and effective use in clinical applications.

In conclusion, Fluoroethyl-PE2I (CAS No. 949091-68-3) represents a significant advancement in the field of neuroimaging and pharmacology. Its unique properties as a VMAT2 inhibitor and PET radiotracer make it an invaluable tool for researchers and clinicians alike. As further research continues to uncover new applications and optimize its use, ¹⁸F-Fluoroethyl-PE2I-PET imaging is poised to play an increasingly important role in the diagnosis and treatment of neurological disorders.